Cas no 754913-55-8 (Benzeneethanamine,3-methoxy-b-methyl-, (+)-)

• Product Name: Benzeneethanamine,3-methoxy-b-methyl-, (+)-
• CAS No: 754913-55-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 548841
• PubChem ID: 202627
• Update Time: 2025-07-17

Benzeneethanamine,3-methoxy-b-methyl-, (+)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,3-methoxy-b-methyl-, (+)-
• Benzeneethanamine, 3-methoxy-beta-methyl-, (+)- (9CI)
• 2-(3-methoxyphenyl)propan-1-amine
• WS-01918
• 5090-33-5
• DUTAQBNSDZCPND-UHFFFAOYSA-N
• AKOS009460319
• W19078
• MFCD11590276
• 3-Methoxy-beta-methylbenzeneethanamine
• SCHEMBL410128
• EN300-1263128
• (2S)-2-(3-METHOXYPHENYL)PROPAN-1-AMINE
• 754913-55-8
• DTXSID401292226
• DTXSID90276813
• 1644151-67-6
• 2-(3-methoxyphenyl)-propan-1-amine
• W13097
• AB85100
• CS-0276145

• Inchi： 1S/C10H15NO/c1-8(7-11)9-4-3-5-10(6-9)12-2/h3-6,8H,7,11H2,1-2H3
• InChI Key： DUTAQBNSDZCPND-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C)CN

Computed Properties

• Exact Mass: 165.115
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 251.9±23.0 °C at 760 mmHg
• Flash Point: 102.3±15.9 °C
• LogP: 2.45770
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Benzeneethanamine,3-methoxy-b-methyl-, (+)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzeneethanamine,3-methoxy-b-methyl-, (+)-

Benzeneethanamine,3-methoxy-b-methyl-, (+) and Its Significance in Modern Chemical Research

The compound with the CAS number 754913-55-8, identified as Benzeneethanamine,3-methoxy-b-methyl-, (+), represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This chiral amine derivative has garnered attention due to its unique structural features and potential applications in various scientific domains. The presence of a methoxy group at the 3-position and a b-methyl substituent on the benzene ring contributes to its distinct chemical properties, making it a subject of interest for synthetic chemists and biologists alike.

In recent years, the study of amine derivatives has seen significant advancements, particularly in their role as intermediates in drug development. The compound Benzeneethanamine,3-methoxy-b-methyl-, (+), with its well-defined stereochemistry, offers a platform for exploring new synthetic pathways and functional modifications. Researchers have been particularly intrigued by its potential as a building block for more complex molecules, including those with pharmacological activity.

The stereochemistry of this compound, denoted by the "(+)" prefix, indicates that it is a specific enantiomer with optical activity. Such chiral molecules are crucial in pharmaceuticals, where the biological activity of a drug can be highly dependent on its stereochemical configuration. The methoxy group at the 3-position of the benzene ring not only influences the electronic properties of the molecule but also provides a site for further functionalization. This makes Benzeneethanamine,3-methoxy-b-methyl-, (+) a versatile precursor for designing novel compounds with tailored properties.

Recent studies have highlighted the importance of amine derivatives in medicinal chemistry. These compounds often serve as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural motif present in Benzeneethanamine,3-methoxy-b-methyl-, (+) has been explored in several contexts, including its potential as a ligand in enzyme inhibition studies. The b-methyl group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability.

One of the most exciting applications of this compound is in the field of asymmetric synthesis. The ability to construct complex chiral molecules efficiently is a cornerstone of modern organic chemistry. Benzeneethanamine,3-methoxy-b-methyl-, (+) has been used as a starting material for synthesizing more intricate structures through catalytic transformations. These methods often involve transition metal catalysts that facilitate highly selective reactions, enabling chemists to access previously unreachable molecular architectures.

The role of computational chemistry in understanding the reactivity and properties of such compounds cannot be overstated. Advanced computational techniques have allowed researchers to predict the behavior of Benzeneethanamine,3-methoxy-b-methyl-, (+) under various conditions with remarkable accuracy. This has not only accelerated the discovery process but also provided insights into reaction mechanisms that would be difficult to obtain experimentally.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. While not yet approved for any therapeutic use, its structural features suggest potential applications in areas such as neurology and anti-inflammatory research. The methoxy group and b-methyl substituent can interact with biological targets in unique ways, offering opportunities for designing molecules with specific biological activities.

The synthesis of Benzeneethanamine,3-methoxy-b-methyl-, (+) itself is an intriguing challenge that has prompted innovation in synthetic methodology. Researchers have developed novel routes to access this compound with high enantiomeric purity. These advancements reflect the broader trend in chemical research towards more efficient and sustainable synthetic strategies.

The impact of such compounds extends beyond academic research; they often form the basis for industrial processes that require high-yielding and scalable synthetic routes. The development of robust methods for producing Benzeneethanamine,3-methoxy-b-methyl-, (+) exemplifies how fundamental research can lead to practical applications that benefit society.

As our understanding of molecular structure-property relationships continues to evolve, compounds like Benzeneethanamine,3-methoxy-b-methyl-, (+) will remain at the forefront of chemical innovation. Their unique features make them valuable tools for exploring new frontiers in organic synthesis and drug discovery. By leveraging their potential, scientists can continue to push the boundaries of what is possible in chemical research.